1-(4,4-difluoropiperidin-1-yl)ethan-1-one
Description
1-(4,4-difluoropiperidin-1-yl)ethan-1-one, also known as 4,4-difluoropiperidin-1-yl ethyl ketone (DFPEK), is an organic compound that has been used for a variety of purposes in scientific research and lab experiments. DFPEK is a colorless, volatile liquid with a boiling point of 61.2 °C and a melting point of -59.9 °C. It is a versatile compound that has been used in a wide range of applications such as synthesis of pharmaceuticals, organic synthesis, and in the production of various organic compounds.
Scientific Research Applications
Medicinal Chemistry and Drug Development
1-(4,4-difluoropiperidin-1-yl)ethan-1-one, also known as compound (S)-4h , has shown promise in drug development. It is a derivative of dipyridamole, a drug with antiplatelet and phosphodiesterase inhibitory activities. Researchers have designed pyrimidopyrimidine derivatives based on molecular docking to improve the metabolic stability of dipyridamole. Among these compounds, (S)-4h demonstrated outstanding metabolic stability (half-life of 67 minutes) and inhibitory activity against PDE5 . This suggests its potential application in treating idiopathic pulmonary fibrosis (IPF) and other related lung diseases.
Idiopathic Pulmonary Fibrosis (IPF) Treatment
IPF is a progressive and fibrotic interstitial lung disease with unknown etiology. Patients diagnosed with IPF face a grim prognosis, with an average survival of only 3–5 years. Existing drugs like pirfenidone and nintedanib can slow disease progression but do not cure it. The metabolic stability of (S)-4h makes it a promising candidate for IPF treatment, especially considering the potential sequelae of pulmonary fibrosis after COVID-19 infection .
COVID-19-Related Pulmonary Fibrosis
Given the widespread impact of COVID-19, effective therapeutic approaches for pulmonary fibrosis are crucial. Hundreds of millions of people worldwide have been affected by COVID-19, and sequelae like pulmonary fibrosis are likely to occur. Novel treatments, including compounds like (S)-4h, could play a vital role in managing post-COVID-19 pulmonary fibrosis .
Synthetic Chemistry and Structure–Activity Relationships (SAR)
The synthesis and optimization of (S)-4h involve replacing the 4-fluoropiperidin-1-yl group with the 3-fluoropyrrolidin-1-yl group. This modification impacts lipophilicity and contributes to improved metabolic stability. Understanding the SAR of such compounds aids in designing more effective derivatives for various applications .
Other Potential Applications
While the primary focus has been on IPF treatment, further research may reveal additional applications for (S)-4h. Its stability and inhibitory activity against PDE5 suggest potential use in other disease contexts or as a starting point for developing related compounds .
properties
IUPAC Name |
1-(4,4-difluoropiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2NO/c1-6(11)10-4-2-7(8,9)3-5-10/h2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZZCSLKKNXVQSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4,4-Difluoropiperidin-1-yl)ethanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[1-(dimethylamino)-2-methylpentan-3-yl]phenol hydrochloride](/img/structure/B6523034.png)
![2-[(1-methylpyrrolidin-2-yl)methoxy]pyridine](/img/structure/B6523042.png)
![N-cyclopropyl-N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide](/img/structure/B6523050.png)
![2-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline](/img/structure/B6523058.png)
![7,7-dimethyl-2-(4-methylbenzenesulfonyl)-6,8-dioxa-2-azaspiro[3.5]nonane](/img/structure/B6523071.png)
![2,4-dichloro-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzamide](/img/structure/B6523081.png)
![1-[(2-chlorophenyl)methyl]-4-(hydroxymethyl)pyrrolidin-2-one](/img/structure/B6523084.png)
![4-(hydroxymethyl)-1-[(2-methoxyphenyl)methyl]pyrrolidin-2-one](/img/structure/B6523089.png)
![methyl (2E)-2-[(4-hydroxyphenyl)methylidene]-7-methyl-3-oxo-5-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B6523101.png)
